1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane

• IUPAC Name: [1-(2-morpholin-4-ylethyl)triazol-4-yl]-(4-phenylazepan-1-yl)methanone
• InChI: InChI=1S/C21H29N5O2/c27-21(20-17-26(23-22-20)12-11-24-13-15-28-16-14-24)25-9-4-7-19(8-10-25)18-5-2-1-3-6-18/h1-3,5-6,17,19H,4,7-16H2
• InChI Key: RQHRVXYYMWGIOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCN(C1)C(=O)C2=CN(N=N2)CCN3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol

Description

1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane, also known as MTEP, is a selective and potent antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been extensively studied due to its potential therapeutic applications in various neurological disorders, including Fragile X syndrome, Parkinson's disease, and addiction.

Mechanism of Action

1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane acts as a competitive antagonist of mGluR5, inhibiting its activation by glutamate. This leads to a reduction in the downstream signaling pathways that are involved in various neurological processes, including synaptic plasticity, learning, and memory. By blocking the activity of mGluR5, this compound can modulate the release of neurotransmitters and reduce the excitability of neurons.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of synaptic plasticity, the reduction of oxidative stress, and the regulation of inflammatory responses. This compound can also reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane in lab experiments is its selectivity for mGluR5, which allows for specific modulation of this receptor subtype. Additionally, this compound has a high potency and can be administered in low doses. However, one limitation of using this compound is that it can have off-target effects on other glutamate receptors, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane. One area of interest is the development of more selective and potent mGluR5 antagonists that can be used in clinical settings. Additionally, further studies are needed to elucidate the role of mGluR5 in various neurological disorders and to determine the optimal dosing and administration strategies for this compound. Finally, research on the potential off-target effects of this compound and other mGluR5 antagonists is needed to fully understand their mechanisms of action.

Synthesis Methods

The synthesis of 1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane involves the reaction of 4-phenylazepan-1-amine with 2-(4-morpholinyl)ethyl isocyanate, followed by the addition of 1H-1,2,3-triazole-4-carboxylic acid and triethylamine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

1-({1-[2-(4-morpholinyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)-4-phenylazepane has been widely used in scientific research to study the role of mGluR5 in various neurological disorders. Studies have shown that this compound can improve cognitive function in animal models of Fragile X syndrome, a genetic disorder that causes intellectual disability and behavioral problems. This compound has also been shown to reduce the motor symptoms of Parkinson's disease in animal models. Additionally, this compound has been studied for its potential use in the treatment of drug addiction, as mGluR5 has been implicated in drug-seeking behavior.